3-(4-((4-Fluorophenyl)sulfonyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine

• IUPAC Name: 3-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-6-(furan-2-yl)pyridazine
• InChI: InChI=1S/C18H17FN4O3S/c19-14-3-5-15(6-4-14)27(24,25)23-11-9-22(10-12-23)18-8-7-16(20-21-18)17-2-1-13-26-17/h1-8,13H,9-12H2
• InChI Key: UUJFZUABQVFUEM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H17FN4O3S
• Molecular Weight: 388.4 g/mol

Description

3-(4-((4-Fluorophenyl)sulfonyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied extensively.

Scientific Research Applications

• Synthesis and Biological Activities : A study focused on synthesizing sulfonamide and amide derivatives containing piperazine ring and imidazo[1,2-b]pyridazine moiety, which showed in vitro antimicrobial activity against several bacteria and also exhibited antifungal and antimalarial activity (Bhatt, Kant, & Singh, 2016).

• Receptor Affinity and Antagonism : Research on 1-(4-fluorophenyl)-1H-indoles substituted at the 3-position with 1-piperazinyl and other groups found potent dopamine D-2 and serotonin 5-HT2 receptor affinity. These compounds inhibited quipazine-induced head twitches in rats, indicating central 5-HT2 receptor antagonism (Perregaard et al., 1992).

• Chemical Synthesis and Antimicrobial Activity : Another study involved the synthesis of new sulfones, analogues of bis-(4-aminophenyl)sulfone (DDS), containing heterocycles like pyrimidine, pyrazine, or pyridazine. These compounds demonstrated good antitubercular activity in vitro (Desideri et al., 1980).

• Conformationally Constrained Compounds for Receptor Affinity : A study synthesized novel conformationally restricted butyrophenones with affinity for various dopamine and serotonin receptors. These compounds, bearing the 4-(p-fluorobenzoyl)piperidine, 4-(2-pyridyl)piperazine, and other fragments, were evaluated as potential antipsychotic agents (Raviña et al., 2000).

• Synthesis for Imaging Applications : Research was conducted on the synthesis of a compound for imaging dopamine D4 receptors. The compound, a candidate for imaging, was synthesized via electrophilic fluorination of a trimethylstannyl precursor (Eskola et al., 2002).

• Antirhinovirus Activity : A study on R 61837, a compound structurally related to 3-(4-((4-Fluorophenyl)sulfonyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine, found it to be a potent inhibitor of rhinoviruses at concentrations not inhibitory to cell growth. This indicated its potential as an antiviral agent (Andries et al., 2005).